Cas no 1326900-57-5 (2-(4-ethoxyphenyl)-4-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one)

• Product Name: 2-(4-ethoxyphenyl)-4-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one
• CAS No: 1326900-57-5
• MF: C₂₅H₁₈FN₃O₃
• MW: 427.427129268646
• CID: 5398644
• Update Time: 2025-05-20

2-(4-ethoxyphenyl)-4-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-Ethoxyphenyl)-4-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1(2H)-isoquinolinone
• 2-(4-ethoxyphenyl)-4-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one

• Inchi： 1S/C25H18FN3O3/c1-2-31-19-12-10-18(11-13-19)29-15-22(20-8-3-4-9-21(20)25(29)30)24-27-23(28-32-24)16-6-5-7-17(26)14-16/h3-15H,2H2,1H3
• InChI Key： CVDJXQVVGMMJKD-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(C2ON=C(C3=CC=CC(F)=C3)N=2)=CN1C1=CC=C(OCC)C=C1

Experimental Properties

• Density: 1.324±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 631.6±65.0 °C(Predicted)
• pka: -2.17±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 2-(4-ethoxyphenyl)-4-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one

Introduction to 2-(4-ethoxyphenyl)-4-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one and Its Significance in Modern Chemical Biology

The compound with the CAS number 1326900-57-5, known as 2-(4-ethoxyphenyl)-4-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one, represents a fascinating intersection of medicinal chemistry and bioorganic synthesis. This intricate molecular structure has garnered significant attention in recent years due to its potential applications in the development of novel therapeutic agents. The compound's unique scaffold, featuring a dihydroisoquinolinone core conjugated with a 3-fluorophenyl-substituted 1,2,4-oxadiazole moiety, suggests a rich chemical space for modulating biological targets.

In the realm of chemical biology, the exploration of heterocyclic compounds has been pivotal in designing molecules with enhanced pharmacological properties. The ethoxyphenyl group at the 2-position introduces a layer of lipophilicity and metabolic stability, while the fluorophenyl substituent at the 3-position of the oxadiazole ring contributes to electronic tuning and binding affinity. Such structural features are often exploited to fine-tune interactions with biological macromolecules, particularly enzymes and receptors involved in critical cellular pathways.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery of bioactive molecules. The structural motifs present in 2-(4-ethoxyphenyl)-4-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one align well with known pharmacophores that exhibit inhibitory activity against various therapeutic targets. For instance, dihydroisoquinolinone derivatives have been extensively studied for their potential as kinase inhibitors and neurokinin receptor antagonists. The incorporation of an oxadiazole ring further expands the pharmacological spectrum by introducing additional binding pockets and hydrogen bonding opportunities.

The fluorine atom in the 3-fluorophenyl group is a key structural determinant that enhances molecular interactions through both electronic effects and steric modulation. Fluoro-substituted aromatic rings are well-documented in drug discovery for their ability to improve binding affinity and metabolic stability. This feature has been leveraged in numerous successful drug candidates across different therapeutic areas. In the context of this compound, the fluorine atom may play a crucial role in optimizing its interaction with biological targets, potentially leading to higher efficacy and selectivity.

The synthesis of such complex molecules requires meticulous planning and expertise in multi-step organic chemistry. The preparation of 2-(4-ethoxyphenyl)-4-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one involves strategic functionalization of the dihydroisoquinolinone core followed by coupling reactions with fluorinated precursors. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have enabled efficient access to this motif. These synthetic approaches not only highlight the versatility of modern organic chemistry but also underscore the importance of robust synthetic strategies in realizing bioactive molecules.

The potential applications of this compound extend beyond traditional pharmaceuticals into areas such as agrochemicals and materials science. The unique combination of electronic and steric properties makes it a promising candidate for designing molecules with tailored biological activities. For example, derivatives of this scaffold could be explored as intermediates for developing novel pesticides or as components in advanced materials requiring specific electronic properties.

Current research trends indicate that small-molecule inhibitors targeting post-translational modifications are gaining prominence due to their ability to modulate protein function with high specificity. The structural features of 2-(4-ethoxyphenyl)-4-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one make it an attractive candidate for investigating interactions with proteins modified by phosphorylation or ubiquitination. Such modifications are critical regulators of numerous cellular processes, making them attractive therapeutic targets.

In conclusion,2-(4-ethoxyphenyl)-4-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one (CAS no 1326900-57-5) exemplifies how sophisticated molecular design can lead to bioactive compounds with significant therapeutic potential. Its unique structural features and promising pharmacological properties position it as a valuable scaffold for further medicinal chemistry exploration. As research continues to uncover new biological targets and mechanisms, this compound will likely play an important role in shaping future drug discovery efforts across multiple therapeutic domains.